Cas no 1246466-39-6 (1-bromo-6-(trifluoromethoxy)hexane)

• Product Name: 1-bromo-6-(trifluoromethoxy)hexane
• CAS No: 1246466-39-6
• MF: C₇H₁₂BrF₃O
• MW: 249.06879234314
• CID: 1217129
• PubChem ID: 75529909
• Update Time: 2025-04-20

1-bromo-6-(trifluoromethoxy)hexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-(trifluoromethoxy)hexane
• AKOS017344156
• 1246466-39-6
• 1-Bromo-6-trifluoromethoxy-hexane

• Inchi： 1S/C7H12BrF3O/c8-5-3-1-2-4-6-12-7(9,10)11/h1-6H2
• InChI Key： FPBXJZWVPNMNCC-UHFFFAOYSA-N
• SMILES： BrCCCCCCOC(F)(F)F

Computed Properties

• Exact Mass: 248.00236g/mol
• Monoisotopic Mass: 248.00236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų